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Compound of Interest

5-fluoro-3-iodo-1H-pyrrolo[2, 3-
Compound Name:
c]pyridine

Cat. No.: B12098961

Get Quote

Executive Summary: The Scaffold Hop

In kinase drug discovery, 7-azaindole (1H-pyrrolo[2,3-b]pyridine) is the "gold standard"

bioisostere for purine, designed to mimic the adenosine ring of ATP. However, intellectual
property (IP) congestion and the need for novel binding vectors often drive chemists toward 6-
azaindole (1H-pyrrolo[2,3-c]pyridine).

The specific derivative 5-fluoro-3-iodo-6-azaindole represents a highly functionalized "warhead"
intermediate. Unlike the naked 7-azaindole scaffold, this molecule is pre-loaded with:

o Electronic Modulation (5-Fluoro): Lowers the pKa of the pyrrole N-H and blocks metabolic
oxidation at the electron-rich C5 position.

o Synthetic Handle (3-lodo): A reactive site for Palladium-catalyzed cross-coupling
(Suzuki/Sonogashira) to install "tail* moieties that extend into the kinase solvent front or back
pocket.

Structural & Electronic Divergence
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The primary difference lies in the position of the pyridine nitrogen atom, which fundamentally
alters the hydrogen bond donor/acceptor landscape and the electronic density of the ring
system.

A. Nomenclature and Numbering

Confusion in azaindole numbering is a common source of synthetic error.
e 7-Azaindole: Nitrogen at position 7 (adjacent to the bridgehead carbon).[1][2]

e 6-Azaindole: Nitrogen at position 6 (meta to the bridgehead carbon).

B. Electronic Vectors & Binding Modes

The shift from N7 to N6 changes the interaction vector with the kinase hinge region.

5-Fluoro-3-iodo-6-

Feature 7-Azaindole (Standard) . .
azaindole (Modified)
o 5-fluoro-3-iodo-1H-pyrrolo[2,3-
IUPAC Name 1H-pyrrolo[2,3-b]pyridine o
c]pyridine
H-Bond Acceptor N7 (mimics Adenine N1) N6 (Shifted vector)
H-Bond Donor N1-H N1-H (More acidic due to 5-F)
] ~4.2 D (Enhanced by C-F and
Dipole Moment ~1.6D
C-l)
o o ~2.5 (Pyridine N, lowered by 5-
pKa (Conj. Acid) ~4.6 (Pyridine N) A
o . o Blocked at C5 (Fluorine
Metabolic Liability High at C5 (Oxidation)

substitution)

C. Visualization of Signaling Vectors

The following diagram illustrates the structural shift and the resulting change in hydrogen bond
vectors (Acceptor/Donor) and synthetic growth points.
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Caption: Comparison of H-bond vectors and functional handles between the 7-azaindole
standard and the 5-fluoro-3-iodo-6-azaindole derivative.

Synthetic Pathways & Reactivity[3][4][5]

Synthesizing the 5-fluoro-3-iodo-6-azaindole requires a different strategic approach than the 7-
isomer.[1] While 7-azaindoles are often made via the Bartoli indole synthesis, 6-azaindoles
frequently require cyclization of substituted pyridines.

A. The Challenge of Regioselectivity

e 7-Azaindole: Electrophilic aromatic substitution (SEAr) occurs almost exclusively at C3,
controlled by the electron-rich pyrrole ring.

e 6-Azaindole: Also directs to C3, but the electron-withdrawing nature of the pyridine nitrogen
at position 6 makes the ring slightly less reactive to electrophiles than the 7-isomer.

e Impact of 5-Fluoro: The fluorine atom at C5 is an electron-withdrawing group (EWG) by
induction but electron-donating by resonance. In the 6-azaindole system, it directs
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electrophilic iodination strongly to the ortho-position (C4) or para-position (C7 relative to N1).
However, due to the pyrrole nitrogen's strong activation, C3 remains the dominant site for
iodination, though reaction times may be longer compared to non-fluorinated scaffolds.

B. Experimental Protocol: Synthesis of 5-Fluoro-3-iodo-
6-azaindole

Note: This protocol assumes the starting material 5-fluoro-6-azaindole is available
(commercially sourced or synthesized via Reissert reaction).[3][4]

Objective: Regioselective C3-iodination.

Reagents:

Substrate: 5-Fluoro-1H-pyrrolo[2,3-c]pyridine (1.0 eq)

lodinating Agent: N-lodosuccinimide (NIS) (1.05 eq)

Solvent: DMF (Dimethylformamide) or Acetone

Base (Optional): KOH (if using molecular iodine, but NIS is cleaner)
Step-by-Step Workflow:

 Dissolution: Dissolve 5-fluoro-6-azaindole (10 mmol) in anhydrous DMF (20 mL). Ensure the
vessel is protected from light (aluminum foil), as C-I bonds are photosensitive.

» Addition: Cool the solution to 0°C. Add NIS (10.5 mmol) portion-wise over 15 minutes.
Reasoning: Slow addition prevents over-iodination or polymerization.

e Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2—4 hours.
Monitor via LC-MS (Target M+H: ~262.0 Da).

o Checkpoint: If conversion is slow due to the 5-Fluoro deactivation, heat to 40°C.

e Quench: Pour the reaction mixture into ice-cold water (100 mL) containing 5% sodium
thiosulfate (
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) to neutralize excess iodine.

« Isolation: A precipitate should form. Filter the solid. If no precipitate, extract with Ethyl
Acetate (3x), wash with brine, and dry over

 Purification: Recrystallize from Ethanol/Water or purify via silica gel flash chromatography
(Hexane/EtOAc gradient).

Yield Expectation: 85—-95%. Characterization: 1H NMR will show the disappearance of the C3-
H signal (typically a doublet around 6.5 ppm) and the retention of the C2-H (singlet/doublet
shifted downfield) and C7-H signals.

Medicinal Chemistry Utility

Why choose 5-fluoro-3-iodo-6-azaindole over a standard 7-azaindole?

Metabolic Stability (The "Fluorine Effect")

In 7-azaindoles, the C5 position is electronically susceptible to Cytochrome P450 oxidation.
Introducing a Fluorine at C5 in the 6-azaindole scaffold blocks this metabolic soft spot,
significantly increasing the half-life (

) of the drug candidate.
The "Vector" for Fragment Growth

The 3-iodo group is not the final state; it is a handle.

e In 7-azaindole: Substituents at C3 point toward the "Gatekeeper" residue or the back pocket
of the kinase.

» In 6-azaindole: Due to the geometric shift of the fused ring, a substituent at C3 has a slightly
altered trajectory. This allows the molecule to access hydrophobic pockets that might be
sterically clashed by a 7-azaindole derivative.

Acid/Base Profile
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The 5-fluoro-6-azaindole core is significantly more acidic (lower pKa for N1-H) than the 7-
azaindole.

» Implication: At physiological pH (7.4), a higher fraction of the 6-azaindole might exist in the
deprotonated (anionic) form or interact more strongly with basic residues (e.g., Lysine) in the
active site.

Summary Data Table

5-Fluoro-3-iodo-6-

Property 7-Azaindole (Parent) .
azaindole

CAS RN 271-63-6 (Derivative Specific)

Core Geometry [2,3-b] (N near bridge) [2,3-c] (N away from bridge)

Key Reactivity C3 Electrophilic Attack C3 Attack (Modulated by 5-F)

Metabolic Stability Low (C5 oxidation prone) High (C5 blocked by F)

Primary Use ATP-mimetic (Kinase) Scaffold Hop / Selectivity Tool

Solubility Moderate Low (Lipophilic due to I/F)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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